Cas no 1785173-14-9 (2-2-(propan-2-yloxy)phenylpropanal)

• Product Name: 2-2-(propan-2-yloxy)phenylpropanal
• CAS No: 1785173-14-9
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5925223
• PubChem ID: 105446154
• Update Time: 2025-05-25

2-2-(propan-2-yloxy)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-2-(propan-2-yloxy)phenylpropanal
• 1785173-14-9
• EN300-1760740
• 2-[2-(propan-2-yloxy)phenyl]propanal

• Inchi： 1S/C12H16O2/c1-9(2)14-12-7-5-4-6-11(12)10(3)8-13/h4-10H,1-3H3
• InChI Key： UZPDHQUYHUPFBO-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC=CC=1C(C=O)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-2-(propan-2-yloxy)phenylpropanal

Introduction to 2-2-(propan-2-yloxy)phenylpropanal (CAS No. 1785173-14-9) in Modern Chemical and Pharmaceutical Research

2-2-(propan-2-yloxy)phenylpropanal, identified by the chemical identifier CAS No. 1785173-14-9, represents a significant compound in the realm of organic synthesis and pharmaceutical development. This aldehyde derivative, featuring a phenyl ring linked to a propanal moiety via an ethoxy group, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The compound’s unique framework, combining aromatic and aliphatic functionalities, makes it a valuable scaffold for designing novel molecules with tailored biological activities.

The chemical structure of 2-2-(propan-2-yloxy)phenylpropanal can be described as an aromatic ring substituted with an ethoxy group at the 2-position, which is further connected to a propanal unit. This configuration introduces both hydrophobic and hydrophilic regions, enhancing its solubility and interaction with biological targets. The presence of the aldehyde group (–CHO) at the terminal position of the propanal chain serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-2-(propan-2-yloxy)phenylpropanal and its derivatives. The compound’s structural features suggest possible applications in the development of drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases. For instance, studies have indicated that aromatic aldehydes can interact with specific enzymes and receptors, modulating pathways involved in these conditions.

One of the most compelling aspects of 2-2-(propan-2-yloxy)phenylpropanal is its role as a building block in drug discovery. Researchers have leveraged its scaffold to develop molecules with enhanced bioavailability and reduced toxicity. The ethoxy group at the phenyl ring can be modified to introduce additional functionalities, such as halogens or heterocycles, which can fine-tune the pharmacokinetic properties of the final drug candidates.

Recent advancements in computational chemistry have further accelerated the exploration of CAS No. 1785173-14-9 derivatives. Molecular modeling techniques allow scientists to predict the binding affinity and metabolic stability of candidate compounds before experimental synthesis. This approach has significantly reduced the time and cost associated with drug development, making 2-2-(propan-2-yloxy)phenylpropanal an attractive starting point for high-throughput screening programs.

The compound’s reactivity also makes it a valuable intermediate in synthetic organic chemistry. The aldehyde group can participate in various reactions, including condensation reactions with amino acids to form Schiff bases or undergo reduction to yield primary alcohols. These transformations open up numerous possibilities for creating diverse molecular libraries for drug discovery efforts.

In conclusion, 2-2-(propan-2-yloxy)phenylpropanal (CAS No. 1785173-14-9) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, combined with its reactivity and synthetic utility, make it a versatile tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow even further.